Cas no 26137-07-5 (2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester
• CAS No: 26137-07-5
• MF: C₁₂H₉BrO₂S
• MW: 297.167661428452
• CID: 239616
• PubChem ID: 2759829
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-(4-bromophenyl)-, methyl ester
• methyl 4-(4-bromophenyl)thiophene-2-carboxylate
• 4-(4-bromo-phenyl)-thiophene-2-carboxylic acid methyl ester
• 4-(p-Bromophenyl)-2-methoxycarbonylthiophen
• methyl 4-(4-bromophenyl)thiophen-2-carboxylate
• A818206
• J-016273
• 2-Thiophenecarboxylicacid,4-(4-bromophenyl)-,methyl ester
• 4-(4-bromophenyl)-2-thiophenecarboxylic acid methyl ester
• CS-0450485
• BBA13707
• 2-thiophenecarboxylic acid, 4-(4-bromophenyl)-, methyl ester
• AKOS015904408
• DTXSID30374928
• SCHEMBL6368361
• DNVMJKVPBOOKHZ-UHFFFAOYSA-N
• 26137-07-5
• METHYL4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE

• MDL： M169117
• Inchi： 1S/C12H9BrO2S/c1-15-12(14)11-6-9(7-16-11)8-2-4-10(13)5-3-8/h2-7H,1H3
• InChI Key： DNVMJKVPBOOKHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 295.95100
• Monoisotopic Mass: 295.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 3.96420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives